Cas no 107054-72-8 (2-(2,4-dimethylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2,4-dimethylphenyl)-2-methylpropan-1-ol
• CAS No: 107054-72-8
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5806045
• PubChem ID: 58551219
• Update Time: 2025-10-24

2-(2,4-dimethylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)-2-methylpropan-1-ol
• EN300-1840364
• DTXSID501298958
• beta,beta,2,4-Tetramethylbenzeneethanol
• SCHEMBL15678402
• 107054-72-8

• Inchi： 1S/C12H18O/c1-9-5-6-11(10(2)7-9)12(3,4)8-13/h5-7,13H,8H2,1-4H3
• InChI Key： ZNUVMOJJNCRPNM-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,4-dimethylphenyl)-2-methylpropan-1-ol

Compound CAS No. 107054-72-8: 2-(2,4-Dimethylphenyl)-2-Methylpropan-1-Ol

Compound CAS No. 107054-72-8, also known as 2-(2,4-Dimethylphenyl)-2-Methylpropan-1-Ol, is a versatile organic compound with significant applications in various industries. This compound has been the subject of extensive research due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. The structure of this compound is characterized by a tertiary alcohol group attached to a substituted methyl group and a dimethyl-substituted phenyl ring.

The latest studies have highlighted the importance of 2-(2,4-Dimethylphenyl)-2-Methylpropan-1-Ol in the development of novel drug delivery systems. Researchers have found that its hydroxyl group can be functionalized to create targeted drug carriers, enhancing bioavailability and reducing side effects. This advancement has opened new avenues for its use in the pharmaceutical industry, particularly in the formulation of anti-cancer drugs.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Recent investigations have demonstrated its ability to act as a precursor for synthesizing advanced polymers with improved thermal stability and mechanical properties. These polymers are being explored for use in high-performance electronics and aerospace applications.

The synthesis of CAS No. 107054-72-8 involves a multi-step process that includes Friedel-Crafts alkylation followed by hydrolysis. The reaction conditions are critical to ensure high yield and purity of the final product. Innovations in catalytic systems have significantly improved the efficiency of this synthesis, making it more environmentally friendly and cost-effective.

From an environmental perspective, studies have shown that this compound exhibits low toxicity and biodegradability under specific conditions. This makes it a safer alternative to traditional chemicals in certain industrial processes. Regulatory agencies have recognized its potential benefits and are actively monitoring its use to ensure compliance with safety standards.

In conclusion, Compound CAS No. 107054-72-8, or 2-(2,4-Dimethylphenyl)-2-Methylpropan-1-Ol, is a compound with vast potential across multiple sectors. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future technological developments.